4-(7-methoxy-1-benzofuran-2-yl)-2-oxo-2H-chromen-6-yl cyclopropanecarboxylate

• IUPAC Name: [4-(7-methoxy-1-benzofuran-2-yl)-2-oxochromen-6-yl] cyclopropanecarboxylate
• InChI: InChI=1S/C22H16O6/c1-25-18-4-2-3-13-9-19(28-21(13)18)16-11-20(23)27-17-8-7-14(10-15(16)17)26-22(24)12-5-6-12/h2-4,7-12H,5-6H2,1H3
• InChI Key: CYRKQMSPQJEKLS-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC2=C1OC(=C2)C3=CC(=O)OC4=C3C=C(C=C4)OC(=O)C5CC5
• Molecular Formula: C22H16O6
• Molecular Weight: 376.4 g/mol

Description

4-(7-methoxy-1-benzofuran-2-yl)-2-oxo-2H-chromen-6-yl cyclopropanecarboxylate, also known as MCC, is a synthetic compound that has gained significant attention in the field of scientific research due to its potential applications in various areas.

Scientific Research Applications

Synthesis Methods and Chemical Properties

A modular approach employing Claisen rearrangement and ring-closing metathesis has been developed for the synthesis of benzofurans, 2H-chromenes, and benzoxepines, demonstrating an efficient strategy to access these structures, which are crucial in numerous natural products and pharmaceuticals (Kotha & Solanke, 2022). Additionally, the synthesis of cyclopropa[c]benzofuran systems, as related structures, emphasizes the versatility of these synthetic methods for producing complex organic molecules with potential bioactivity (Brown et al., 1982).

Spectral Analysis and Quantum Studies

Quantum studies and spectral analysis have been applied to novel compounds such as 5-(6-hydroxy-4-methoxy-1-benzofuran-5-ylcarbonyl)-6-amino-3-methyl-1H-pyrazolo[3,4-b]pyridine (HMBPP), providing insights into their electronic structure, reactivity, and thermodynamic stability (Halim & Ibrahim, 2022). These studies are crucial for understanding the properties of these compounds and their potential applications in various fields.

Potential Applications

Research on benzofuran and chromene derivatives has explored their potential in creating materials with unique optical and photoelectrical properties, such as novel 5-hydroxy-4-methoxy-7-oxo-7H-furo[3,2-g]chromene-6-carbonitrile (HMOFCC), which has shown promising applications in optoelectronic devices due to its photoluminescence and diode-like behavior (Ibrahim et al., 2017). Moreover, the synthesis of densely functionalized 4H-chromene derivatives via an atom-economical one-pot multicomponent reaction highlights the potential of these compounds in medicinal chemistry, offering a versatile platform for developing new therapeutic agents (Boominathan et al., 2011).